Cas no 1495827-09-2 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid
• CAS No: 1495827-09-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5901668
• PubChem ID: 65611489
• Update Time: 2025-06-08

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-propanoic acid, 1-ethyl-α,α-dimethyl-
• 3-(1-Ethyl-1h-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid
• 1495827-09-2
• EN300-1825909
• AKOS014950129
• CS-0343952
• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid

• Inchi： 1S/C9H15N3O2/c1-4-12-7(10-6-11-12)5-9(2,3)8(13)14/h6H,4-5H2,1-3H3,(H,13,14)
• InChI Key： LBCWRMLFVAWBCK-UHFFFAOYSA-N
• SMILES： C(C1=NC=NN1CC)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 386.0±44.0 °C(Predicted)
• pka: 4.41±0.10(Predicted)

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 1495827-09-2): A Comprehensive Overview

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 1495827-09-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a carboxylic acid functional group. These characteristics make it an interesting candidate for a wide range of applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid consists of a central 1,2,4-triazole ring substituted with an ethyl group at the 1-position and a 2,2-dimethylpropanoic acid moiety at the 5-position. The presence of the triazole ring imparts notable stability and reactivity to the molecule, while the carboxylic acid group provides opportunities for further functionalization and conjugation with other biomolecules.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The triazole ring is known for its ability to form strong hydrogen bonds and π-stacking interactions, making it an attractive scaffold for drug design. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that triazole derivatives exhibit potent antifungal and antiviral activities. This has led to increased interest in exploring the biological properties of compounds like 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid.

In addition to its potential therapeutic applications, 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid has been investigated as a synthetic intermediate in organic synthesis. The carboxylic acid group can be readily converted into various derivatives such as esters, amides, and hydrazides through well-established chemical reactions. This versatility makes it a valuable building block for the synthesis of more complex molecules.

The synthesis of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid has been reported using several methods. One common approach involves the coupling of 3-aminoacrylic acid with ethyl isocyanide followed by cyclization to form the triazole ring. Another method involves the reaction of 3-bromoacrylic acid with ethyl azide under copper catalysis. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

The physicochemical properties of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid have also been extensively studied. It is a white crystalline solid with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties are crucial for its use in various chemical and biological assays.

In terms of biological activity, preliminary studies have shown that 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropanoic acid exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. For example, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding suggests that the compound may have potential as a lead molecule for developing new therapeutic agents for neurodegenerative disorders.

Beyond its direct biological activity, 3-(1-ethyl-1H-1,2,4-triazol-5-y l)-2 , 2 - dimeth ylpro pano ic aci d has also been explored as a ligand in coordination chemistry. The carboxylic acid group can coordinate with metal ions to form stable complexes with interesting electronic and magnetic properties. Such complexes have potential applications in catalysis and materials science.

The environmental impact of 3-(1-Ethyl - 1 H - 1 , 2 , 4 - Triaz ol - 5 - yl ) - 2 , 2 - Dimeth ylpro pano ic aci d has also been evaluated. Studies have shown that it is biodegradable under aerobic conditions and does not accumulate in aquatic environments. This makes it an environmentally friendly option for industrial and pharmaceutical applications.

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